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Compound of Interest

Compound Name: Phenyl-d5 isocyanate

Cat. No.: B1357203 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structure of Phenyl-d5 isocyanate, a deuterated analog of phenyl isocyanate. This isotopically

labeled compound is a valuable tool in various research applications, including as an internal

standard in analytical methods and for mechanistic studies in drug development.

Core Chemical and Physical Properties
Phenyl-d5 isocyanate (C₆D₅NCO) is a stable isotope-labeled compound where the five

hydrogen atoms on the phenyl ring are replaced with deuterium. This isotopic substitution

results in a higher molecular weight compared to its non-deuterated counterpart, which is a key

feature for its use in mass spectrometry-based applications.
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Property Value Source

CAS Number 83286-56-0 --INVALID-LINK--

Molecular Formula C₇D₅NO --INVALID-LINK--

Molecular Weight 124.15 g/mol --INVALID-LINK--

Isotopic Purity ≥98 atom % D --INVALID-LINK--

Appearance Colorless liquid
Inferred from Phenyl

Isocyanate

Boiling Point 162-163 °C (lit.) --INVALID-LINK--

Melting Point -30 °C (lit.) --INVALID-LINK--

Density 1.142 g/mL at 25 °C --INVALID-LINK--

Refractive Index n20/D 1.535 (lit.) --INVALID-LINK--

Chemical Structure
The structure of Phenyl-d5 isocyanate consists of a pentadeuterated phenyl ring attached to

an isocyanate functional group (-N=C=O). The isocyanate group is highly reactive and is the

center of the molecule's characteristic chemical behavior.

Structural Feature Description

SMILES String [2H]c1c([2H])c([2H])c(N=C=O)c([2H])c1[2H]

InChI Key DGTNSSLYPYDJGL-RALIUCGRSA-N

While specific bond lengths and angles for the deuterated compound are not readily available,

the geometry is expected to be very similar to that of phenyl isocyanate, which is a planar

molecule.

Experimental Protocols
Detailed experimental protocols for the synthesis and purification of Phenyl-d5 isocyanate are

not widely published. However, general methods for the preparation of aromatic isocyanates
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can be adapted.

Synthesis of Phenyl-d5 Isocyanate (General Method)
The synthesis of phenyl isocyanates typically involves the reaction of the corresponding aniline

with phosgene or a phosgene equivalent, such as triphosgene. For the synthesis of Phenyl-d5
isocyanate, aniline-d5 would be the starting material.

Reaction:

C₆D₅NH₂ + COCl₂ → C₆D₅NCO + 2HCl

Disclaimer: This reaction involves highly toxic reagents (phosgene or its equivalents) and

should only be performed by trained professionals in a well-ventilated fume hood with

appropriate safety precautions.

Illustrative Experimental Workflow:
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(Vacuum Distillation) Pure Phenyl-d5 isocyanate

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of Phenyl-d5 isocyanate.

Purification by Vacuum Distillation (General Method)
Phenyl isocyanates are typically purified by vacuum distillation to remove impurities and

unreacted starting materials.

Illustrative Experimental Protocol:

The crude Phenyl-d5 isocyanate is transferred to a distillation flask.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1357203?utm_src=pdf-body
https://www.benchchem.com/product/b1357203?utm_src=pdf-body
https://www.benchchem.com/product/b1357203?utm_src=pdf-body
https://www.benchchem.com/product/b1357203?utm_src=pdf-body-img
https://www.benchchem.com/product/b1357203?utm_src=pdf-body
https://www.benchchem.com/product/b1357203?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The distillation apparatus is assembled for vacuum distillation, ensuring all joints are properly

sealed.

A vacuum is gradually applied to the system.

The flask is heated gently in an oil bath.

The fraction distilling at the expected boiling point of Phenyl-d5 isocyanate under the

applied pressure is collected in a pre-weighed receiving flask.

The purified product is stored under an inert atmosphere (e.g., nitrogen or argon) at a low

temperature to prevent degradation.

Key Chemical Reactions
The isocyanate group in Phenyl-d5 isocyanate is a powerful electrophile, making it highly

reactive towards nucleophiles such as alcohols and amines.

Reaction with Alcohols to Form Carbamates
Phenyl-d5 isocyanate reacts with alcohols to form N-phenyl-d5-carbamates. This reaction is

fundamental in polyurethane chemistry.
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To cite this document: BenchChem. [Phenyl-d5 Isocyanate: A Technical Guide to its
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357203#phenyl-d5-isocyanate-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1357203?utm_src=pdf-body-img
https://www.benchchem.com/product/b1357203#phenyl-d5-isocyanate-chemical-properties-and-structure
https://www.benchchem.com/product/b1357203#phenyl-d5-isocyanate-chemical-properties-and-structure
https://www.benchchem.com/product/b1357203#phenyl-d5-isocyanate-chemical-properties-and-structure
https://www.benchchem.com/product/b1357203#phenyl-d5-isocyanate-chemical-properties-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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